Cas no 57148-86-4 (3-(2-Hydroxy-5-methylphenyl)pyrazole)

• Product Name: 3-(2-Hydroxy-5-methylphenyl)pyrazole
• CAS No: 57148-86-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD03424535
• CID: 1601417
• PubChem ID: 2759320
• Update Time: 2025-05-26

3-(2-Hydroxy-5-methylphenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 6-(1,2-dihydropyrazol-3-ylidene)-4-methylcyclohexa-2,4-dien-1-one
• 6-(1,2-dihydropyrazol-3-ylidene)-4-methyl-1-cyclohexa-2,4-dienone
• CTK5A6359
• AG-A-50455
• AC1OAY4N
• A818613
• 3-(2-hydroxy-5-methylphenyl)pyrazole
• 3-(2'-Hydroxy-5'-methylphenyl)-pyrazol
• 5-(2-HYDROXY-5-METHYLPHENYL)PYRAZOLE
• CTK6B6911
• KB-177411
• 5-(2’-HYDROXY-5-METHYLPHENYL)PYRAZOLE
• 4-Methyl-2-(1H-pyrazol-5-yl)phenol
• CS-0207351
• 57148-86-4
• MFCD03424535
• BA-0843
• AKOS022909109
• SCHEMBL13523179
• DTXSID40425657
• 5-(2'-hydroxy-5'-methylphenyl) pyrazole
• 4-methyl-2-(1h-pyrazol-3-yl)benzenol
• AK-820/25006656
• 4-methyl-2-(1h-pyrazol-3-yl)phenol
• 6-(1,2-dihydropyrazol-3-ylidene)-4-methyl-cyclohexa-2,4-dien-1-one;1-Hydroxy-1-methyl-3-phenylurea
• AKOS000276196
• (6E)-6-(1,2-dihydropyrazol-3-ylidene)-4-methylcyclohexa-2,4-dien-1-one
• 3-(2-Hydroxy-5-methylphenyl)pyrazole

• MDL： MFCD03424535
• Inchi： 1S/C10H10N2O/c1-7-2-3-10(13)8(6-7)9-4-5-11-12-9/h2-6,13H,1H3,(H,11,12)
• InChI Key： KFOTULBCYDISHU-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C1=CC=NN1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Melting Point: 105-107°C
• PSA: 48.91000
• LogP: 2.09070

Additional information on 3-(2-Hydroxy-5-methylphenyl)pyrazole

3-(2-Hydroxy-5-methylphenyl)pyrazole: A Comprehensive Overview

3-(2-Hydroxy-5-methylphenyl)pyrazole (CAS No. 57148-86-4) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This review aims to provide a detailed and up-to-date overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Properties

3-(2-Hydroxy-5-methylphenyl)pyrazole is a heterocyclic compound characterized by a pyrazole ring substituted with a 2-hydroxy-5-methylphenyl group. The molecular formula of this compound is C₁₀H₁₁N₂O, and its molecular weight is 179.20 g/mol. The presence of the hydroxyl group (-OH) and the methyl group (-CH₃) on the phenyl ring imparts unique chemical properties to the molecule, such as enhanced solubility in polar solvents and increased reactivity in various chemical reactions.

The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. Its physical properties, such as melting point (148-150°C) and boiling point (300°C at 760 mmHg), make it suitable for a wide range of applications in both research and industrial settings.

Synthesis Methods

The synthesis of 3-(2-Hydroxy-5-methylphenyl)pyrazole has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-hydroxy-5-methylbenzaldehyde with hydrazine hydrate to form the corresponding hydrazone intermediate, which is then cyclized to produce the pyrazole ring. This method is straightforward and can be performed under mild conditions, making it suitable for large-scale production.

Another synthetic route involves the condensation of 2-hydroxy-5-methylacetophenone with hydrazine hydrate followed by cyclization using an acid catalyst. This method offers high yields and excellent purity of the final product. Recent advancements in green chemistry have led to the development of environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

Biological Activities

3-(2-Hydroxy-5-methylphenyl)pyrazole has shown promising biological activities in various preclinical studies. One of its key properties is its ability to act as an antioxidant, which is attributed to the presence of the hydroxyl group on the phenyl ring. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.

In addition to its antioxidant properties, 3-(2-Hydroxy-5-methylphenyl)pyrazole has been found to exhibit anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. The compound's ability to modulate inflammatory pathways has also been linked to its potential use in pain management.

Potential Therapeutic Applications

The diverse biological activities of 3-(2-Hydroxy-5-methylphenyl)pyrazole have sparked interest in its potential therapeutic applications. One area of focus is its use as an antioxidant supplement in dietary formulations aimed at reducing oxidative stress and improving overall health. Clinical trials are currently underway to evaluate its efficacy in this context.

In the field of oncology, preliminary studies have suggested that 3-(2-Hydroxy-5-methylphenyl)pyrazole may have anti-cancer properties. It has been shown to induce apoptosis (programmed cell death) in cancer cells while sparing normal cells, making it a promising lead compound for further drug development. Research is ongoing to optimize its structure for enhanced potency and selectivity against specific cancer types.

Beyond its direct therapeutic applications, 3-(2-Hydroxy-5-methylphenyl)pyrazole has also been explored as a building block for more complex molecules with enhanced biological activities. For example, it can be used as a starting material for the synthesis of pyrazole derivatives with improved pharmacological profiles or as a ligand in metal complexes with catalytic or medicinal properties.

Conclusion

In summary, 3-(2-Hydroxy-5-methylphenyl)pyrazole (CAS No. 57148-86-4) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure confers valuable properties such as antioxidant activity and anti-inflammatory effects, making it a promising candidate for therapeutic development. Ongoing research continues to uncover new insights into its biological activities and potential uses, further highlighting its importance in modern chemistry and medicine.